Cas no 2137992-72-2 (2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid)

2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid is a structurally distinct heterocyclic compound featuring a thiazole core functionalized with a carboxylic acid group and a piperazine moiety linked via a methylene bridge. The 2-methoxyethyl substitution on the piperazine ring enhances solubility and modulates physicochemical properties, making it suitable for pharmaceutical and agrochemical applications. The thiazole-carboxylic acid scaffold offers potential as a versatile intermediate in medicinal chemistry, particularly for designing bioactive molecules with improved pharmacokinetic profiles. Its well-defined synthetic route and stability under standard conditions ensure reproducibility for research and development purposes. This compound is of interest in drug discovery for its potential as a pharmacophore in targeting diverse biological pathways.
2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid structure
2137992-72-2 structure
Product Name:2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid
CAS No:2137992-72-2
MF:C12H19N3O3S
MW:285.36256146431
CID:6370472
PubChem ID:165450689
Update Time:2025-10-31

2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-712158
    • 2-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid
    • 2137992-72-2
    • 2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid
    • Inchi: 1S/C12H19N3O3S/c1-18-7-6-14-2-4-15(5-3-14)8-11-13-10(9-19-11)12(16)17/h9H,2-8H2,1H3,(H,16,17)
    • InChI Key: VSTOAVIBVBDLTG-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)N=C1CN1CCN(CCOC)CC1

Computed Properties

  • Exact Mass: 285.11471265g/mol
  • Monoisotopic Mass: 285.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 94.1Ų

2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-712158-1.0g
2-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid
2137992-72-2
1g
$0.0 2023-06-07

Additional information on 2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid

Introduction to 2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid (CAS No. 2137992-72-2) and Its Emerging Applications in Chemical Biology and Medicine

2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid, identified by the chemical identifier CAS No. 2137992-72-2, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and medicinal chemistry. This heterocyclic compound combines a thiazole core with a piperazine moiety, features that are frequently exploited in the design of bioactive molecules. The presence of a 2-methoxyethyl substituent on the piperazine ring introduces a unique pharmacophoric element, enhancing its potential for interaction with biological targets. Such structural motifs are not only synthetically accessible but also exhibit promising biological activities, making this compound a valuable scaffold for further derivatization and exploration.

The thiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its versatility in drug design. It is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, which can engage in various non-covalent interactions with biological targets. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of the piperazine group further expands the structural diversity and functional potential of this compound. Piperazine derivatives are widely recognized for their ability to modulate enzyme activity and receptor binding, owing to their capability to form multiple hydrogen bonds and exhibit favorable solubility profiles.

2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid exhibits several key structural features that make it an attractive candidate for pharmaceutical development. The carboxylic acid functionality at the 4-position of the thiazole ring provides a site for further chemical modification, allowing for the introduction of additional pharmacophoric elements or the formation of esters or amides. The 4-(2-methoxyethyl)piperazine side chain contributes to the compound's amphiphilic nature, balancing hydrophobic and hydrophilic interactions, which can be crucial for membrane permeability and target binding affinity.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex biological pathways. The compound's dual functionality—combining a thiazole scaffold with a piperazine moiety—positions it as a promising candidate for modulating pathways involving enzyme inhibition or receptor antagonism. For instance, thiazole derivatives have been reported to interact with bacterial enzymes such as dihydrofolate reductase (DHFR), while piperazine-based compounds are known to target neurotransmitter receptors like serotonin receptors (5-HT receptors). The synergistic effects of these two pharmacophoric elements could lead to the development of drugs with enhanced efficacy and reduced side effects.

Emerging research suggests that modifications of the piperazine ring, such as introducing substituents like 2-methoxyethylation, can significantly influence the pharmacokinetic properties of bioactive molecules. The 2-methoxyethyl group not only enhances solubility but also imparts metabolic stability by protecting reactive amine groups from rapid degradation by enzymes such as monoamine oxidases (MAOs). This characteristic is particularly relevant in drug development, where metabolic stability is often a critical factor determining a drug's bioavailability and therapeutic window.

The carboxylic acid functionality at the 4-position of the thiazole ring offers additional opportunities for chemical diversification. It can be coupled with various biomolecules or used to form metal complexes, expanding its utility in diagnostic imaging or targeted therapy applications. For example, carboxylate groups are frequently employed in peptidomimetic design or as anchors for antibody-drug conjugates (ADCs), highlighting the versatility of this structural motif.

In clinical research settings, CAS No. 2137992-72-2 has been explored as part of broader efforts to develop novel small-molecule inhibitors targeting specific disease-related pathways. Preliminary studies indicate that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. Additionally, its interaction with bacterial cell wall biosynthesis enzymes has been investigated as a potential strategy for developing novel antibiotics against multidrug-resistant pathogens.

The synthesis of 2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid follows well-established organic chemistry principles involving nucleophilic substitution reactions at the thiazole ring followed by functional group transformations to introduce the piperazine side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening studies or preclinical trials.

The growing body of evidence supporting the biological activity of thiazole-piperazine hybrids underscores their potential as lead compounds in drug discovery programs. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can rapidly identify optimized derivatives with enhanced binding affinity or selectivity profiles before proceeding to experimental validation.

The future directions for research on this compound include exploring its role in modulating central nervous system (CNS) disorders, where both thiazole derivatives and piperazine-based compounds have shown promise as therapeutic agents. Furthermore, investigating its potential as an intermediate in biocatalytic processes could open new avenues for sustainable pharmaceutical manufacturing.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd